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Compound of Interest

Compound Name: 2-Fluoro-4-methylbenzylamine

Cat. No.: B1318726

Technical Data Sheet: 2-Fluoro-4-
methylbenzylamine

This document provides a concise technical overview of the chemical properties of 2-Fluoro-4-
methylbenzylamine, tailored for researchers, scientists, and professionals in the field of drug
development.

Chemical Identity and Properties

2-Fluoro-4-methylbenzylamine is a substituted aromatic amine. The presence of a fluorine
atom and a methyl group on the benzene ring influences its chemical reactivity and physical
properties, making it a compound of interest in medicinal chemistry and organic synthesis.

Identifier Value Source
Molecular Formula C8H10FN [1]
Molecular Weight 139.17 g/mol [1112][3]
CAS Number 771573-01-4 [1][4]

Logical Relationship of Chemical Identifiers
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The following diagram illustrates the hierarchical relationship between the common name of the
compound and its fundamental chemical identifiers.

2-Fluoro-4-methylbenzylamine

s represented by

Molecular Formula
C8H10FN

Molecular Weight
139.17 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluoro-4-methylbenzylamine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318726#2-fluoro-4-methylbenzylamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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